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Compound of Interest

Compound Name: Pivalaldehyde oxime

CAS No.: 637-91-2

Cat. No.: B1365898

Get Quote

Executive Summary
Pivalaldehyde oxime (2,2-dimethylpropanal oxime) represents a classic case of sterically

controlled geometric isomerism. Unlike linear aldoximes that often exist as equilibrium mixtures

of E (anti) and Z (syn) isomers, pivalaldehyde oxime is overwhelmingly biased toward the (E)-

isomer due to the massive steric bulk of the tert-butyl group.

For researchers and drug development professionals, identifying the isomeric purity of this

intermediate is critical, as the geometric configuration governs the stereochemical outcome of

subsequent reactions (e.g., Beckmann rearrangement, cycloadditions).

This guide provides the definitive spectroscopic "fingerprint" for the stable (E)-isomer and

contrasts it with the theoretical/trace (Z)-isomer to enable precise characterization.

Structural Analysis & Steric Control
The geometry of the oxime bond (C=N) creates two distinct isomers.[1] The nomenclature

follows the Cahn-Ingold-Prelog (CIP) priority rules:
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(E)-Isomer (Anti): The hydroxyl group (-OH) and the tert-butyl group are on opposite sides.

This is the thermodynamically stable form.

(Z)-Isomer (Syn): The hydroxyl group and the tert-butyl group are on the same side. This

form suffers from severe Van der Waals repulsion between the lone pairs of the oxygen and

the methyl protons of the tert-butyl group.
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Caption: Comparison of the stable (E)-isomer (left) and the sterically congested (Z)-isomer

(right).

Spectroscopic Comparison Data
The following data establishes the baseline for the isolated product (typically >98% E-isomer).

The (Z)-isomer values are derived from general aldoxime trends and comparative literature on

hindered systems.

Table 1: NMR and IR Spectroscopic Markers
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Feature
(E)-Pivalaldehyde

Oxime (Major)

(Z)-Pivalaldehyde

Oxime

(Trace/Theoretical)

Mechanistic

Explanation

H NMR: CH=N 7.40 – 7.50 ppm (s) 6.70 – 6.90 ppm (s)

In the Z-isomer, the

anisotropy of the cis-

hydroxyl group shields

the aldimine proton.

H NMR: t-Bu 1.10 ppm (s) 1.15 – 1.25 ppm (s)

Steric compression in

the Z-isomer

deshields the methyl

protons.

H NMR: -OH 8.0 – 9.5 ppm (br) 9.5 – 10.5 ppm (br)

Intramolecular H-

bonding is more

feasible in Z, often

shifting OH downfield.

C NMR: C=N 158.5 ppm 152.0 – 156.0 ppm

The "Gamma Effect"

(steric compression)

typically shifts the Z-

carbon upfield.

C NMR: C_q 33.6 ppm ~34.5 ppm

Quaternary carbon is

sensitive to the spatial

proximity of the OH

group.[2]

IR:

(C=N)

1640 cm

(Medium)

1630 cm

(Weak)

Symmetry and dipole

changes affect

intensity; Z often

shows lower

frequency.

IR:

(O-H)

3250 – 3350 cm 3150 – 3200 cm

Z-isomers often

exhibit stronger

intramolecular

hydrogen bonding.
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Note: The aldimine proton (CH=N) is the most reliable diagnostic tool. If you observe a small

singlet upfield of the main peak (around 6.8 ppm), it indicates the presence of the Z-isomer.

Experimental Protocol: Synthesis & Verification
This protocol ensures the isolation of the pure (E)-isomer and provides a self-validating check

for isomeric purity.

Workflow Diagram (DOT)
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Start: Pivalaldehyde
(1.0 eq)

Add: NH2OH·HCl (1.5 eq)
NaHCO3 (1.5 eq)

Solvent: MeOH/H2O (1:1)

Stir at 25°C for 3h
(Monitor by TLC)

Extract w/ Et2O
Wash w/ Brine
Dry (MgSO4)
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Caption: Step-by-step synthesis and validation workflow for (E)-pivalaldehyde oxime.

Detailed Methodology
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Reaction Setup:

Dissolve hydroxylamine hydrochloride (1.5 equiv) and sodium bicarbonate (1.5 equiv) in a

1:1 mixture of Methanol/Water.

Causality: The carbonate base buffers the solution to prevent acid-catalyzed hydrolysis

while liberating the free hydroxylamine nucleophile.

Addition:

Add pivalaldehyde (1.0 equiv) dropwise at 0°C, then warm to room temperature.

Causality: Low initial temperature controls the exotherm; room temperature ensures

thermodynamic equilibration to the stable E-isomer.

Workup:

Remove methanol under reduced pressure. Extract the aqueous residue with diethyl ether.

Self-Validating Step: The organic layer should be colorless. A yellow tint may indicate

impurities or oxidation products.

Isomer Confirmation (The "Check"):

Run a

H NMR in CDCl

.

Pass Criteria: A sharp singlet at ~7.45 ppm (>98% integration).

Fail Criteria: Presence of a satellite singlet at ~6.80 ppm (indicates incomplete

equilibration or Z-isomer presence).
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Beckmann Rearrangement and Oxime Isomerization (Mechanistic insights into E/Z stability).

Source: Organic Chemistry Portal URL:[Link]

NMR Chemical Shifts of Common Solvents and Impurities (Standard reference for verifying

solvent peaks). Source: University of Colorado Boulder / J. Org. Chem. URL:[Link]

E/Z Configurational Determination of Oximes (General rules for aldoxime NMR assignment).

Source: Royal Society of Chemistry (RSC) URL:[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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